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Compound of Interest

Compound Name: YB-0158

Cat. No.: B8220900 Get Quote

A Guide for Researchers in Drug Development
These application notes provide detailed protocols for the dissolution and preparation of YB-
0158, a peptidomimetic small molecule targeting cancer stem cells, for in vivo experimental

use. The information is intended for researchers, scientists, and professionals in the field of

drug development.

Chemical Properties and Storage
YB-0158 is a potent agent targeting colorectal cancer stem cells by disrupting the Sam68-Src

interaction.[1][2] It is a reverse-turn peptidomimetic compound that has been shown to induce

apoptosis in colorectal cancer cells.[1][2]

Property Value

CAS Number 1144043-83-3[3]

Molecular Formula C₃₂H₃₂N₇Na₂O₇P

Molecular Weight 703.59 g/mol

Appearance Solid Powder

Storage (Powder)
-20°C for up to 3 years. Keep away from

moisture.

Storage (In Solvent) -80°C for up to 1 year.
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Solubility of YB-0158
Proper dissolution is critical for the bioavailability and efficacy of YB-0158 in vivo. The

compound exhibits poor solubility in aqueous solutions.

Solvent Concentration Notes

DMSO 100 mg/mL (142.13 mM)
Ultrasonic assistance is

required.

Water < 0.1 mg/mL Insoluble.

For in vivo applications, a co-solvent system is necessary to achieve a stable and injectable

solution.

In Vivo Preparation Protocols
The following are established protocols for preparing YB-0158 for in vivo administration,

typically via intraperitoneal (IP) injection. A common dosage used in studies is 100 mg/kg.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation
This protocol yields a clear solution with a solubility of ≥ 2.5 mg/mL.

Materials:

YB-0158 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline solution (0.9% NaCl)

Procedure:

Weigh the required amount of YB-0158 powder.
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Add 10% of the final volume as DMSO to the YB-0158 powder.

Vortex and/or sonicate the mixture until the powder is completely dissolved. Gentle warming

to 37°C can aid dissolution.

Add 40% of the final volume as PEG300 and mix thoroughly.

Add 5% of the final volume as Tween-80 and mix thoroughly.

Add the remaining 45% of the final volume as saline and mix until a clear, homogenous

solution is achieved.

Protocol 2: DMSO/SBE-β-CD/Saline Formulation
This protocol also results in a clear solution with a solubility of ≥ 2.5 mg/mL.

Materials:

YB-0158 powder

DMSO

Captisol® (Sulfobutylether-β-cyclodextrin or SBE-β-CD)

Saline solution (0.9% NaCl)

Procedure:

Prepare a 20% SBE-β-CD solution in saline.

Weigh the required amount of YB-0158 powder.

Add 10% of the final volume as DMSO to the YB-0158 powder.

Vortex and/or sonicate until the powder is dissolved.

Add 90% of the final volume as the 20% SBE-β-CD in saline solution.

Mix thoroughly until a clear solution is obtained.
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Protocol 3: DMSO/Corn Oil Formulation
This formulation provides a clear solution with a solubility of ≥ 2.5 mg/mL.

Materials:

YB-0158 powder

DMSO

Corn Oil

Procedure:

Weigh the required amount of YB-0158 powder.

Add 10% of the final volume as DMSO to the YB-0158 powder.

Vortex and/or sonicate to dissolve the compound completely.

Add 90% of the final volume as corn oil.

Mix thoroughly to achieve a clear, homogenous solution.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing YB-0158 and its

targeted signaling pathway.
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Preparation of YB-0158 for In Vivo Studies

Weigh YB-0158 Powder

Add Co-Solvent 1
(e.g., 10% DMSO)

Dissolve Completely
(Vortex/Sonicate/
Warm to 37°C)

Add Co-Solvent 2
(e.g., 40% PEG300)

Add Surfactant
(e.g., 5% Tween-80)

Add Final Vehicle
(e.g., 45% Saline)

Final Injectable Solution

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8220900?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8220900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the preparation of YB-0158 solution for in vivo

administration.
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Caption: Simplified signaling pathway of YB-0158, highlighting the disruption of the Sam68-Src

interaction and its downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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